Ethyl 3-hydroxyquinoxaline-2-carboxylate
Overview
Description
Ethyl 3-hydroxyquinoxaline-2-carboxylate is a biochemical used for proteomics research . It has a molecular formula of C11H10N2O3 and a molecular weight of 218.21 .
Molecular Structure Analysis
The molecular formula of this compound is C11H10N2O3 . Its average mass is 218.209 Da and its monoisotopic mass is 218.069138 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3 . Its boiling point is 371.9ºC at 760mmHg . The flash point is 178.7ºC .Scientific Research Applications
Synthesis and Chemical Reactions
Ethyl 3-hydroxyquinoxaline-2-carboxylate is a key intermediate in the synthesis of various chemical compounds. It reacts with hydrazine hydrate to form 3-hydroxyquinoxaline-2-carbohydrazide, which can be further modified to produce a range of benzamides and triazolyl compounds (Kotakommula, Vadapalli, Eppakayala, & Maringanti, 2016). Another interesting reaction involves the condensation of ethyl chromone-2-carboxylate and 1,2-diaminobenzene to yield various quinoxaline derivatives (Markees, 1989).
Antimicrobial Activity
This compound derivatives show potential antimicrobial activity. The synthesis of 3-hydroxythieno[2,3-b]quinoxaline derivatives from ethyl-3-mercaptoquinoxaline-2-carboxylate and their evaluation for antibacterial and antifungal activities are significant contributions in this area (Moustafa & Elossaily, 2002).
Medicinal Chemistry and Drug Discovery
In drug discovery, the modification of this compound leads to novel pharmaceutical compounds. A notable example is the design and synthesis of 3-ethoxyquinoxalin-2-carboxamides as potential 5-HT3 receptor antagonists, which show promise in the field of antidepressants (Mahesh, Devadoss, Pandey, & Bhatt, 2011).
Coordination Chemistry
The compound also finds application in coordination chemistry. For instance, the copper(I) ethylene complex of 2-hydroxyquinoxaline demonstrates interesting hydrogen bond and π−π-stacking interactions (Dai et al., 1997).
Photodiode Applications
In the field of materials science, derivatives of this compound are utilized for photodiode applications. The synthesis of ethyl 3-amino-2-cyano-6-hydroxy-7, 12-dioxo-2, 7, 12, 12a-tetrahydro-1H-benzo[g]pyrimido[1, 2-a]quinoline-5-carboxylate and its applications in designing organic photodiodes highlight its significance in this domain (Elkanzi et al., 2020).
Mechanism of Action
Target of Action
Ethyl 3-hydroxyquinoxaline-2-carboxylate is a derivative of quinoxaline . Quinoxalines are a class of N-heterocyclic compounds that have been shown to have several prominent pharmacological effects like antifungal, antibacterial, antiviral, and antimicrobial . They have diverse therapeutic uses and have become a crucial component in drugs used to treat cancerous cells, AIDS, plant viruses, schizophrenia . .
Mode of Action
Quinoxalines often exert their effects by interacting with various enzymes and receptors, altering their function and leading to changes in cellular processes .
Biochemical Pathways
Quinoxaline derivatives have been shown to interact with a variety of biochemical pathways, often leading to alterations in cellular processes .
Pharmacokinetics
The compound’s molecular weight is 218.21 , which may influence its pharmacokinetic properties.
Result of Action
Quinoxaline derivatives have been shown to have a variety of effects at the molecular and cellular level, often leading to alterations in cellular processes .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can often influence the action of similar compounds .
properties
IUPAC Name |
ethyl 3-oxo-4H-quinoxaline-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-2-16-11(15)9-10(14)13-8-6-4-3-5-7(8)12-9/h3-6H,2H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIIFHRBUBUHJMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=CC=CC=C2NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30289987 | |
Record name | ethyl 3-hydroxyquinoxaline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30289987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36818-07-2 | |
Record name | 36818-07-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=65995 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 3-hydroxyquinoxaline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30289987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is a simple, efficient method to synthesize substituted Ethyl 3-hydroxyquinoxaline-2-carboxylates?
A: Recent research [, ] presents a novel, one-pot synthesis of substituted Ethyl 3-hydroxyquinoxaline-2-carboxylates. This method involves the uncatalyzed condensation of aryl-1,2-diamines with Diethyl bromomalonate. This reaction proceeds efficiently without the need for a catalyst, offering a straightforward approach to access a variety of substituted derivatives.
Q2: How can Ethyl 3-hydroxyquinoxaline-2-carboxylate be used to synthesize more complex heterocyclic compounds?
A: this compound serves as a valuable building block for synthesizing diverse heterocyclic systems. For instance, it reacts with hydrazine hydrate to yield 3-hydroxyquinoxaline-2-carbohydrazide []. This intermediate, upon reaction with various isothiocyanates, produces (2-(3-hydroxyquinoxaline-2-carbonyl)hydrazine-1-carbonothioyl)benzamides. Further treatment of these compounds with concentrated sulfuric acid or sodium hydroxide leads to the formation of (5-(3-hydroxyquinoxalin-2-yl)-1,3,4-thiadiazol-2-yl)benzamides and (3-(3-hydroxyquinoxalin-2-yl)-5-mercapto-4H-1,2,4-triazol-4-yl)(aryl)methanones, respectively.
Q3: What analytical techniques are employed to confirm the structures of this compound derivatives?
A: The structures of newly synthesized this compound derivatives and subsequent heterocyclic compounds are confirmed using various spectroscopic analyses []. These techniques likely include Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), providing detailed information about the compound's structure and purity.
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